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3,4-(Methylenedioxy)phenylacetic

acid

Cat. No.: B135183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Homopiperonylic acid (3,4-methylenedioxyphenylacetic acid) is a key synthetic intermediate

and building block in the pharmaceutical and chemical industries. Understanding its stability

profile is critical for ensuring the quality, safety, and efficacy of resulting products. This technical

guide provides a comprehensive overview of the known stability and recommended storage

conditions for Homopiperonylic acid. Due to a lack of specific public-domain data on forced

degradation studies for this compound, this guide also presents generalized experimental

protocols and potential degradation pathways based on the chemical nature of the 1,3-

benzodioxole and phenylacetic acid moieties.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Homopiperonylic acid is presented in

Table 1. These properties are fundamental to understanding its behavior during storage and

handling.

Table 1: Chemical and Physical Properties of Homopiperonylic Acid
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Property Value Reference

Chemical Name

3,4-

(Methylenedioxy)phenylacetic

acid

[1]

Synonyms
Homopiperonylic acid, 1,3-

Benzodioxole-5-acetic acid
[1]

CAS Number 2861-28-1 [1]

Molecular Formula C₉H₈O₄ [1]

Molecular Weight 180.16 g/mol [1]

Appearance
Off-white to pale yellow micro-

crystalline powder
[2]

Melting Point 125-129 °C [2]

Solubility

Partially soluble in water;

soluble in ethanol and

methanol

[2]

pKa 4.31 ± 0.10 (Predicted) [2]

Stability and Recommended Storage
Homopiperonylic acid is generally considered stable under recommended storage conditions.

[3][4] However, its stability can be compromised by exposure to incompatible materials and

adverse environmental factors.

General Stability
Safety Data Sheets (SDS) consistently state that Homopiperonylic acid is "Stable under

recommended storage conditions."[3][4] This implies that when stored correctly, the compound

is not expected to degrade at a significant rate.

Incompatible Materials
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To maintain stability, Homopiperonylic acid should not be stored with strong oxidizing agents.[3]

[4] For the closely related piperonylic acid, strong acids and alkalis are also listed as

incompatible materials, suggesting that Homopiperonylic acid may also be sensitive to pH

extremes.

Recommended Storage Conditions
The optimal storage conditions for Homopiperonylic acid are summarized in Table 2.

Adherence to these conditions is crucial for preserving the integrity of the compound over time.

Table 2: Recommended Storage Conditions for Homopiperonylic Acid

Condition Recommendation Reference

Temperature Cool place, Room Temperature [2][3]

Atmosphere Dry and well-ventilated place [3][4]

Container Tightly closed container [3][4]

Light

Protect from light (general

precaution for complex organic

molecules)

Hazardous Decomposition Products
Upon decomposition, typically under fire conditions, Homopiperonylic acid is expected to

produce carbon monoxide (CO) and carbon dioxide (CO₂).[3][4]

Potential Degradation Pathways
While specific degradation pathways for Homopiperonylic acid have not been detailed in the

available literature, potential routes of degradation can be inferred based on the functional

groups present in the molecule: the 1,3-benzodioxole ring and the carboxylic acid side chain.

The primary sites susceptible to degradation are the methylenedioxy bridge and the carboxylic

acid group.

A hypothetical degradation pathway is illustrated below. This pathway considers the potential

for oxidation of the methylenedioxy bridge, a known metabolic route for related compounds like
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Hypothetical Degradation Pathways for Homopiperonylic Acid.

Stability-Indicating Analytical Methods (Hypothetical
Protocol)
A stability-indicating analytical method is crucial for separating and quantifying the parent

compound from its potential degradation products. While a validated method for

Homopiperonylic acid is not publicly available, a standard approach would involve High-

Performance Liquid Chromatography (HPLC). Below is a hypothetical experimental protocol for

a forced degradation study and the development of a stability-indicating HPLC method.

Forced Degradation (Stress Testing) Protocol
Forced degradation studies are designed to accelerate the degradation of a compound to

identify potential degradation products and pathways.
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Table 3: Hypothetical Forced Degradation Protocol for Homopiperonylic Acid

Stress Condition Proposed Method

Acid Hydrolysis

Dissolve Homopiperonylic acid in a suitable

solvent (e.g., acetonitrile/water) and add 0.1 M

HCl. Heat at 60°C for 24 hours. Neutralize a

sample with 0.1 M NaOH before analysis.

Base Hydrolysis

Dissolve Homopiperonylic acid in a suitable

solvent and add 0.1 M NaOH. Keep at room

temperature for 24 hours. Neutralize a sample

with 0.1 M HCl before analysis.

Oxidation

Dissolve Homopiperonylic acid in a suitable

solvent and add 3% H₂O₂. Keep at room

temperature for 24 hours.

Thermal Degradation
Store solid Homopiperonylic acid in an oven at

105°C for 48 hours.

Photostability

Expose solid Homopiperonylic acid to a light

source providing an overall illumination of not

less than 1.2 million lux hours and an integrated

near-ultraviolet energy of not less than 200 watt-

hours/square meter (as per ICH Q1B

guidelines).

Hypothetical Stability-Indicating HPLC Method
Table 4: Hypothetical HPLC Parameters for Stability Testing of Homopiperonylic Acid
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Parameter Specification

Column C18, 4.6 x 250 mm, 5 µm

Mobile Phase A: 0.1% Phosphoric acid in WaterB: Acetonitrile

Gradient Time (min)

0

20

25

26

30

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 285 nm

Injection Volume 10 µL

Diluent Acetonitrile/Water (50:50)

The workflow for conducting a forced degradation study and developing a stability-indicating

method is outlined in the following diagram.
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Workflow for Forced Degradation and Method Validation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b135183?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Homopiperonylic acid is a stable compound when stored under appropriate conditions,

specifically in a cool, dry, well-ventilated area, protected from light, and in a tightly sealed

container. It is crucial to avoid contact with strong oxidizing agents, and potentially strong acids

and bases. While specific data on its degradation under stress conditions is not readily

available, this guide provides a framework for researchers and drug development professionals

to approach stability testing. The hypothetical protocols and pathways presented herein are

based on established principles of pharmaceutical stability testing and the known chemistry of

the 1,3-benzodioxole and phenylacetic acid functional groups. It is strongly recommended that

comprehensive forced degradation studies be performed to fully elucidate the stability profile of

Homopiperonylic acid for any specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135183?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

